Cas no 221093-33-0 (2-Hydroxy-17β-estradiol-16,16,17-d5)

• Product Name: 2-Hydroxy-17β-estradiol-16,16,17-d5
• CAS No: 221093-33-0
• MF: C₁₈H₂₄O₃
• MW: 293.412174224854
• CID: 253890
• PubChem ID: 76973771
• Update Time: 2025-06-09

2-Hydroxy-17β-estradiol-16,16,17-d5 Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-1,4,16,16,17-d5-2,3,17-triol,(17b)-
• 2-Hydroxy-17β-estradiol-16,16,17-d5
• 2-HYDROXY-17BETA-ESTRADIOL-1,4,16,16,17-D5
• 2-Hydroxy-17b-estradiol-1,4,16,16,17-d5
• 2-Hydroxy-17-estradiol-d5
• 2-Hydroxyestradiol-1,4,16,16,17-d5
• HY-124489S1
• SCHEMBL4095308
• 2-Hydroxy-17?-estradiol-16,16,17-d5
• (1S,3aS,3bR,9bS,11aS)-11a-methyl(1,2,2,6,9-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7,8-triol
• 221093-33-0
• CS-0437788
• 2-Hydroxyestradiol-d5
• 2-Hydroxy-17b-estradiol-16,16,17-d5
• F90998
• (8R,9S,13S,14S,17S)-1,4,16,16,17-pentadeuterio-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-2,3,17-triol
• Estra-1,3,5(10)-triene-1,4,16,16,17-d5-2,3,17-triol, (17ss)-; 2-Hydroxyestradiol-1,4,16,16,17-D5; 2-Hydroxy-17ss-estradiol-1,4,16,16,17-D5

• Inchi： 1S/C18H24O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,17,19-21H,2-7H2,1H3/t11-,12+,14-,17-,18-/m0/s1/i5D2,8D,9D,17D
• InChI Key： DILDHNKDVHLEQB-MLEVBVPTSA-N
• SMILES： O[C@@]1([2H])C([2H])([2H])C[C@H]2[C@@H]3CCC4C([2H])=C(C(=C([2H])C=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 293.20400
• Monoisotopic Mass: 293.204
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• PSA: 60.69000
• LogP: 3.31480